Cas no 137986-13-1 (2-Benzofurancarboxylic acid, 7-bromo-6-hydroxy-3-phenyl-, ethyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 7-bromo-6-hydroxy-3-phenyl-, ethyl ester
• CAS No: 137986-13-1
• MF: C₁₇H₁₃BrO₄
• MW: 361.186724424362
• CID: 1247701
• Update Time: 2024-08-04

2-Benzofurancarboxylic acid, 7-bromo-6-hydroxy-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 7-bromo-6-hydroxy-3-phenyl-, ethyl ester

• Inchi： 1S/C17H13BrO4/c1-2-21-17(20)16-13(10-6-4-3-5-7-10)11-8-9-12(19)14(18)15(11)22-16/h3-9,19H,2H2,1H3
• InChI Key： DHBLYCHYQAUJQF-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C(O)=CC=C2C(C2=CC=CC=C2)=C1C(OCC)=O

Computed Properties

• Exact Mass: 359.99969

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 486.1±45.0 °C(Predicted)
• PSA: 59.67
• pka: 6.08±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids